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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectrophotometric properties of

Acid Red 195 (C.I. 18760), an anionic azo dye also known by its synonyms Mordant Red 7

and Eriochrome Red B. This document summarizes its chemical identity, key

spectrophotometric parameters, and detailed experimental protocols for its analysis.

Core Properties of Acid Red 195
Acid Red 195 is a synthetic dye with the chemical formula C₂₀H₁₅N₄NaO₅S and a molecular

weight of 446.4 g/mol .[1] Its primary applications are in the textile industry for dyeing materials

such as wool, silk, and nylon, and it is also used as a colorant in cosmetics.[2][3][4] The vibrant

color of Acid Red 195 is attributed to the presence of an azo bond (-N=N-) within its complex

aromatic structure.[2]

Quantitative Spectrophotometric Data
The following table summarizes the available quantitative spectrophotometric data for Acid
Red 195. It is important to note that comprehensive data across a range of solvents is limited in

publicly available literature.
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Parameter Value Solvent/Conditions

Maximum Absorbance (λmax) 490 nm
Acidic aqueous solution (pH

1.5-2)

Molar Extinction Coefficient (ε) 3971.67 M⁻¹cm⁻¹
At 490 nm in acidic aqueous

solution

Absorbance Peak 210 nm Not specified

Data sourced from a study on Mordant Red 7, a synonym for Acid Red 195.

Experimental Protocols for Spectrophotometric
Analysis
The following section details the methodologies for the preparation of Acid Red 195 solutions

and the subsequent spectrophotometric analysis.

Solution Preparation
Objective: To prepare a stock solution and working standards of Acid Red 195 for UV-Vis

analysis.

Materials:

Acid Red 195 powder

Deionized water

Volumetric flasks

Pipettes

Analytical balance

Procedure:
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Stock Solution Preparation: Accurately weigh a known amount of Acid Red 195 powder.

Dissolve the powder in a small amount of deionized water in a volumetric flask of appropriate

size. Once dissolved, dilute to the mark with deionized water to achieve a desired stock

concentration (e.g., 1000 mg/L or 1 mM).

Working Solution Preparation: Prepare a series of working solutions of desired

concentrations by diluting the stock solution with deionized water or the specific solvent

being investigated.[2] For quantitative analysis, it is recommended to prepare a series of

standards to create a calibration curve.

UV-Vis Spectrophotometric Measurement
Objective: To determine the absorption spectrum and measure the absorbance of Acid Red
195 solutions.

Instrumentation:

UV-Vis Spectrophotometer (double beam or single beam)

Quartz cuvettes (1.0 cm path length)

Procedure:

Instrument Setup: Turn on the spectrophotometer and allow it to warm up according to the

manufacturer's instructions.

Wavelength Scan:

Fill a quartz cuvette with the solvent to be used as a blank and place it in the reference

beam of the spectrophotometer.

Fill a second quartz cuvette with a diluted solution of Acid Red 195 and place it in the

sample beam.

Perform a wavelength scan over a desired range (e.g., 200-800 nm) to determine the

wavelength of maximum absorbance (λmax).

Absorbance Measurement:
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Set the spectrophotometer to the predetermined λmax (e.g., 490 nm for acidic aqueous

solutions).

Zero the instrument with the solvent blank.

Measure the absorbance of each of the prepared working solutions.

Data Analysis:

For quantitative analysis, plot a calibration curve of absorbance versus concentration.

The molar extinction coefficient (ε) can be calculated from the Beer-Lambert law (A = εcl),

where A is the absorbance, c is the molar concentration, and l is the path length of the

cuvette.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the spectrophotometric analysis of

Acid Red 195.

Solution Preparation Spectrophotometric Analysis Data Processing
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Caption: Workflow for the spectrophotometric analysis of Acid Red 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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